Cas no 88166-22-7 (Cyclohexanepropanal, 4-(1,1-dimethylethyl)-)

• Product Name: Cyclohexanepropanal, 4-(1,1-dimethylethyl)-
• CAS No: 88166-22-7
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 642646
• PubChem ID: 71410403
• Update Time: 2025-04-19

Cyclohexanepropanal, 4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanal, 4-(1,1-dimethylethyl)-
• 3-(4-tert-butylcyclohexyl)propanal
• 88166-22-7
• DTXSID80830084

• Inchi： 1S/C13H24O/c1-13(2,3)12-8-6-11(7-9-12)5-4-10-14/h10-12H,4-9H2,1-3H3
• InChI Key： PTMDNZHOOMOTRA-UHFFFAOYSA-N
• SMILES： O=CCCC1CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 196.182715385g/mol
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų